ethyl {[5-(aminocarbonyl)-2,4-dichlorophenyl]hydrazono}(cyano)acetate

• IUPAC Name: ethyl (2E)-2-[(5-carbamoyl-2,4-dichlorophenyl)hydrazinylidene]-2-cyanoacetate
• InChI: InChI=1S/C12H10Cl2N4O3/c1-2-21-12(20)10(5-15)18-17-9-3-6(11(16)19)7(13)4-8(9)14/h3-4,17H,2H2,1H3,(H2,16,19)/b18-10+
• InChI Key: DJBFPBUCUAAFBA-VCHYOVAHSA-N
• Canonical SMILES: CCOC(=O)C(=NNC1=C(C=C(C(=C1)C(=O)N)Cl)Cl)C#N
• Isomeric SMILES: CCOC(=O)/C(=N/NC1=C(C=C(C(=C1)C(=O)N)Cl)Cl)/C#N
• Molecular Formula: C12H10Cl2N4O3
• Molecular Weight: 329.14 g/mol

Description

This compound contains several functional groups, including an ester group (from the “ethyl acetate” part), a hydrazone group (from the “hydrazono” part), and a nitrile group (from the “cyano” part). These functional groups could potentially make this compound reactive and useful in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve reactions that introduce the ester, hydrazone, and nitrile groups. For example, the ester could be formed through a reaction between an alcohol and a carboxylic acid or its derivative. The hydrazone could be formed from a reaction between a hydrazine and a carbonyl compound. The nitrile group could be introduced through a reaction with a cyanide ion.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the ester, hydrazone, and nitrile groups would likely have a significant impact on the compound’s overall structure and properties.

Chemical Reactions Analysis

This compound could potentially participate in a variety of chemical reactions, thanks to its functional groups. For instance, the ester group could undergo hydrolysis or reduction, the hydrazone group could participate in condensation reactions, and the nitrile group could be hydrolyzed to a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, it might have a certain solubility in water or organic solvents, a specific melting point and boiling point, and specific reactivities with other substances.

Mechanism of Action

The mechanism of action of this compound would depend on its use. For instance, if it’s used as a reagent in a chemical reaction, its mechanism of action would involve the steps of the reaction where it participates.

Safety and Hazards

Like all chemicals, this compound should be handled with care. Its specific safety and hazard information would depend on its physical and chemical properties. For instance, if it’s a volatile compound, it might pose inhalation risks. If it’s reactive, it might pose risks related to chemical burns or reactions.

Future Directions

The future directions for studying this compound could involve exploring its reactivity, finding new synthetic routes to produce it, or investigating its potential uses in various fields, such as pharmaceuticals or materials science.